Cas no 2649035-14-1 (5-(bromomethyl)-N-(2-bromophenyl)methyl-4-methyl-4,5-dihydro-1,3-thiazol-2-amine)

• Product Name: 5-(bromomethyl)-N-(2-bromophenyl)methyl-4-methyl-4,5-dihydro-1,3-thiazol-2-amine
• CAS No: 2649035-14-1
• MF: C₁₂H₁₄Br₂N₂S
• MW: 378.125959873199
• CID: 6010840
• PubChem ID: 165521776
• Update Time: 2025-05-19

5-(bromomethyl)-N-(2-bromophenyl)methyl-4-methyl-4,5-dihydro-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(bromomethyl)-N-(2-bromophenyl)methyl-4-methyl-4,5-dihydro-1,3-thiazol-2-amine
• 5-(bromomethyl)-N-[(2-bromophenyl)methyl]-4-methyl-4,5-dihydro-1,3-thiazol-2-amine
• EN300-1274627
• 2649035-14-1

• Inchi： 1S/C12H14Br2N2S/c1-8-11(6-13)17-12(16-8)15-7-9-4-2-3-5-10(9)14/h2-5,8,11H,6-7H2,1H3,(H,15,16)
• InChI Key： JVDHHCOWTCECDF-UHFFFAOYSA-N
• SMILES： BrCC1C(C)N/C(=N\CC2C=CC=CC=2Br)/S1

Computed Properties

• Exact Mass: 377.92240g/mol
• Monoisotopic Mass: 375.92444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 49.7Ų

Additional information on 5-(bromomethyl)-N-(2-bromophenyl)methyl-4-methyl-4,5-dihydro-1,3-thiazol-2-amine

Introduction to 5-(bromomethyl)-N-(2-bromophenyl)methyl-4-methyl-4,5-dihydro-1,3-thiazol-2-amine (CAS No. 2649035-14-1)

5-(bromomethyl)-N-(2-bromophenyl)methyl-4-methyl-4,5-dihydro-1,3-thiazol-2-amine, identified by its CAS number 2649035-14-1, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds known for their diverse biological activities and potential therapeutic applications. The presence of bromomethyl and bromophenyl substituents in its molecular structure suggests a high degree of reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

The thiazole core of this molecule is a key pharmacophore that has been extensively studied for its role in various biological processes. Thiazole derivatives are well-documented for their antimicrobial, anti-inflammatory, and antiviral properties. In particular, the 4-methyl-4,5-dihydrothiazole scaffold is commonly found in bioactive molecules, contributing to their binding affinity and metabolic stability. The incorporation of bromine atoms at the 5-position and the phenyl ring at the N-position further enhances its potential as a building block for more complex drug candidates.

Recent advancements in medicinal chemistry have highlighted the importance of brominated thiazole derivatives in the development of novel therapeutics. The bromomethyl group at the 5-position provides a reactive site for further functionalization, enabling the synthesis of more elaborate structures. This reactivity has been exploited in various synthetic strategies, including cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing carbon-carbon bonds essential for drug design.

The 2-bromophenylmethyl moiety in the molecule adds another layer of complexity and functionality. Aromatic rings like benzene are frequently incorporated into drug molecules due to their ability to enhance binding interactions with biological targets. The bromine substituent on the phenyl ring further increases the compound's potential utility as a scaffold for medicinal chemistry investigations. Such modifications are often employed to improve pharmacokinetic properties or to modulate receptor interactions.

In the context of current research, compounds like 5-(bromomethyl)-N-(2-bromophenyl)methyl-4-methyl-4,5-dihydro-1,3-thiazol-2-amine are being explored for their potential in addressing unmet medical needs. Thiazole derivatives have shown promise in treating conditions ranging from infectious diseases to chronic inflammatory disorders. The structural features of this compound make it a candidate for further investigation into its pharmacological effects. Specifically, its ability to interact with biological targets such as enzymes and receptors could lead to the discovery of new therapeutic agents.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps typically include bromination reactions, nucleophilic substitutions, and cyclization processes. The use of advanced synthetic techniques has enabled chemists to access complex thiazole derivatives with greater efficiency. For instance, palladium-catalyzed cross-coupling reactions have become indispensable tools in constructing intricate molecular frameworks.

From a computational chemistry perspective, understanding the electronic properties and molecular interactions of 5-(bromomethyl)-N-(2-bromophenyl)methyl-4-methyl-4,5-dihydro-1,3-thiazol-2-amine is crucial for rational drug design. Molecular modeling studies can provide insights into how this compound might bind to biological targets and how modifications could enhance its potency or selectivity. These computational approaches are increasingly integrated into early-stage drug discovery pipelines, complementing experimental efforts.

The pharmaceutical industry continues to invest in innovative strategies for developing new drugs based on heterocyclic scaffolds like thiazole. The versatility of thiazole derivatives makes them attractive for designing molecules with tailored biological activities. As research progresses, compounds such as CAS No. 2649035-14-1 will likely play a significant role in generating novel chemical entities (NCEs) that address various diseases.

In conclusion, 5-(bromomethyl)-N-(2-bromophenyl)methyl-4-methyl-4,5-dihydro-1,3-thiazol-2-amine represents an intriguing molecule with potential applications in pharmaceutical research and development. Its unique structural features—combining reactive bromomethyl groups with aromatic bromophenyl moieties—make it a valuable intermediate for synthesizing more complex bioactive molecules. As scientific understanding advances and synthetic methodologies improve, this compound is poised to contribute significantly to the discovery of new therapeutic agents.